ML-792

• Molecular Formula: C21H23BrN6O5S
• Molecular Weight: 551.4 g/mol
• InChI: InChI=1S/C21H23BrN6O5S/c22-15-3-1-2-13(6-15)10-28-5-4-18(27-28)20(30)17-9-24-12-25-21(17)26-16-7-14(19(29)8-16)11-33-34(23,31)32/h1-6,9,12,14,16,19,29H,7-8,10-11H2,(H2,23,31,32)(H,24,25,26)/t14-,16-,19+/m1/s1
• InChIKey: PZCKLTWSXFDLLP-OGWOLHLISA-N

ML-792: Mechanism-Based SAE Inhibitor

ML-792 (CAS 1644342-14-2) is a synthetic, mechanism-based inhibitor of the SUMO-activating enzyme (SAE, E1) developed by Takeda Pharmaceuticals. It contains a sulfamate ester warhead that forms a covalent adduct with SUMO, which then acts as a tight-binding competitive inhibitor of the SAE catalytic subunit UBA2 [1]. ML-792 is the first potent and selective small-molecule SAE inhibitor described in the literature, enabling pharmacological interrogation of SUMOylation biology distinct from genetic approaches such as siRNA knockdown or knockout [2]. Its core differentiation lies in its combination of single-digit nanomolar enzymatic potency, characterized selectivity across related E1 enzymes (NAE, UAE) and a 366-member ATP-utilizing enzyme panel, validated cellular pharmacodynamics, and demonstrated in vivo efficacy in tumor xenograft models.

Mechanism-based SAE inhibition study fit

E1 enzyme selectivity profiling context

Cellular pharmacodynamic assessment

In vivo xenograft model-response context

• [1] He X, Riceberg J, Soucy T, et al. Probing the roles of SUMOylation in cancer cell biology by using a selective SAE inhibitor. Nature Chemical Biology. 2017;13(11):1164-1171. doi:10.1038/nchembio.2463 View Source
• [2] Brownell JE, Sintchak M, Lightcap ES. Controlling protein SUMOylation. Nature Chemical Biology. 2017;13(11):1141-1142. doi:10.1038/nchembio.2496 View Source

ML-792 vs. Alternative E1 Inhibitors

Compounds targeting the SUMO-activating enzyme (SAE) differ fundamentally in their mechanism of inhibition, selectivity fingerprint, cellular potency, and validated application context. ML-792 is a mechanism-based inhibitor that forms a SUMO–ML-792 covalent adduct, requiring both the sulfamate ester warhead and SAE enzymatic activity for its inhibitory action—a property confirmed by rescue experiments with the UBA2 S95N/M97T gatekeeper mutant [1]. In contrast, COH000 is an allosteric, irreversible covalent inhibitor that targets a cryptic pocket distinct from the ATP-binding site and does not require SUMO adduct formation . Natural product E1 inhibitors such as ginkgolic acid (IC50 = 3.0 μM) are approximately 1,000-fold less potent in enzymatic assays and possess polypharmacology that confounds target-specific interpretation . Even within the same mechanism-based class, the clinical candidate TAK-981 (Subasumstat) was optimized for prolonged pharmacodynamic residence time and is priced and positioned for clinical investigation, whereas ML-792 remains the established research-grade tool compound with extensive literature validation across multiple cancer models [2]. These mechanistic and performance differences mean that in-class substitution without verification of target engagement, selectivity, and cellular potency will produce non-comparable or misleading experimental results.

Mechanism-based covalent adduct with gatekeeper mutant control available

COH000: Allosteric irreversible inhibitor; target-engagement validation may not transfer directly.

Selectivity profiled across E1 and 366 ATP-utilizing enzymes

Ginkgolic acid: Natural product polypharmacology; ~1,000-fold lower enzymatic potency reported may confound SUMO-specific interpretation.

Research-grade tool compound with extensive literature validation across multiple cancer models

TAK-981: Clinical candidate optimized for prolonged pharmacodynamic residence; cost and positioning may not match preclinical surrogate needs without verification.

• [1] He X, Riceberg J, Soucy T, et al. Probing the roles of SUMOylation in cancer cell biology by using a selective SAE inhibitor. Nature Chemical Biology. 2017;13(11):1164-1171. doi:10.1038/nchembio.2463 View Source
• [2] Langston SP, Grossman S, England D, et al. Discovery of TAK-981, a First-in-Class Inhibitor of SUMO-Activating Enzyme for the Treatment of Cancer. Journal of Medicinal Chemistry. 2021;64(5):2501-2520. doi:10.1021/acs.jmedchem.0c01491 View Source

ML-792 Quantitative Evidence & Comparisons

SAE Potency vs. COH000 and Ginkgolic Acid

ML-792 inhibits SAE/SUMO1 with an IC50 of 3 nM and SAE/SUMO2 with an IC50 of 11 nM in ATP-PPi exchange assays [1]. By comparison, the allosteric covalent SUMO E1 inhibitor COH000 exhibits an IC50 of 200 nM (0.2 μM) for SUMOylation in vitro—representing a 67-fold lower potency relative to ML-792's SUMO1 IC50 . The natural product E1 inhibitor ginkgolic acid (15:1) displays an IC50 of 3.0 μM for SUMO modification of RanGAP1-C2, making ML-792 approximately 1,000-fold more potent . This potency gap has practical implications: ML-792 achieves complete SUMOylation blockade at nanomolar concentrations in cellular assays, whereas COH000 and ginkgolic acid require substantially higher concentrations that risk off-target engagement.

SAE Potency Comparison

Cross-study comparable

ML-792 SAE/SUMO1 IC50: 3 nM; COH000: 200 nM; Ginkgolic acid: 3,000 nM. ~67-fold and ~1,000-fold difference.

Reported potency context supports dose-response study design.

Cell-free ATP-PPi exchange assay conditions.

Evidence Dimension	Enzymatic IC50 for SAE/SUMO pathway inhibition
Target Compound Data	IC50 = 3 nM (SAE/SUMO1), 11 nM (SAE/SUMO2) in ATP-PPi exchange assay
Comparator Or Baseline	COH000: IC50 = 200 nM (SUMOylation in vitro); Ginkgolic acid (15:1): IC50 = 3,000 nM (3.0 μM, RanGAP1-C2 SUMOylation)
Quantified Difference	ML-792 is 67-fold more potent than COH000 (3 nM vs. 200 nM) and ~1,000-fold more potent than ginkgolic acid (3 nM vs. 3,000 nM)
Conditions	Cell-free enzymatic assays; ML-792: ATP-[³²P]PPi exchange; COH000: in vitro SUMOylation assay; Ginkgolic acid: RanGAP1-C2 SUMO modification assay

Why This Matters

Higher enzymatic potency enables complete target engagement at lower compound concentrations, reducing the likelihood of off-target effects in cell-based experiments and providing a wider experimental window for dose-response studies.

• [1] He X, Riceberg J, Soucy T, et al. Probing the roles of SUMOylation in cancer cell biology by using a selective SAE inhibitor. Nature Chemical Biology. 2017;13(11):1164-1171. View Source

E1 Selectivity Over NAE and UAE

ML-792 was profiled against the closely related E1 enzymes NEDD8-activating enzyme (NAE) and ubiquitin-activating enzyme (UAE). It inhibited NAE with an IC50 of 32 μM and UAE with an IC50 of >100 μM, yielding selectivity indices of approximately 10,667-fold (NAE/SAE-SUMO1) and >33,333-fold (UAE/SAE-SUMO1) [1]. TAK-981, the clinical successor to ML-792, reports >1,000-fold selectivity against UAE and NAE—numerically lower than ML-792's established window, though measured under potentially different assay conditions [2]. By contrast, pevonedistat (MLN4924), a clinical NAE inhibitor, potently inhibits NAE (IC50 = 4 nM) but also hits SAE at IC50 = 8.2 μM, making it unsuitable as a selective SUMOylation probe . ML-792 thus provides the best-characterized selectivity profile for exclusive SAE targeting among commercially available E1 inhibitors.

E1 Selectivity vs. NAE/UAE

Cross-study comparable

NAE IC50: 32 μM (10,667-fold sel.); UAE IC50: >100 μM (>33,333-fold sel.). Pevonedistat favors NAE (inverse selectivity).

Reported selectivity supports SUMOylation-specific pathway study.

Purified enzyme assay context.

Evidence Dimension	Selectivity over related E1 enzymes (NAE and UAE)
Target Compound Data	ML-792: NAE IC50 = 32 μM (10,667-fold selective vs. SAE/SUMO1 IC50 of 3 nM); UAE IC50 >100 μM (>33,333-fold selective)
Comparator Or Baseline	TAK-981: >1,000-fold selective against UAE and NAE (exact IC50 values not publicly specified for NAE/UAE); Pevonedistat: SAE IC50 = 8.2 μM (NAE IC50 = 4 nM, i.e., 2,050-fold selective for NAE over SAE—inverse selectivity)
Quantified Difference	ML-792 provides a 10,667-fold (NAE) and >33,333-fold (UAE) selectivity window; TAK-981 reports >1,000-fold; Pevonedistat is 2,050-fold selective for NAE over SAE—the opposite selectivity direction
Conditions	Purified enzyme assays; ML-792 and pevonedistat data from published biochemical profiling; TAK-981 selectivity data from J. Med. Chem. 2021 publication

Why This Matters

For experiments requiring unambiguous attribution of phenotypic effects to SUMOylation (SAE) inhibition rather than NEDDylation (NAE) or ubiquitination (UAE) pathway disruption, ML-792 offers the largest quantitatively defined selectivity window, minimizing confounding cross-pathway effects.

• [1] He X, Riceberg J, Soucy T, et al. Probing the roles of SUMOylation in cancer cell biology by using a selective SAE inhibitor. Nature Chemical Biology. 2017;13(11):1164-1171. ML-792 inhibits NAE with IC50 of 32 μM and UAE with IC50 >100 μM. View Source
• [2] Langston SP, Grossman S, England D, et al. Discovery of TAK-981, a First-in-Class Inhibitor of SUMO-Activating Enzyme for the Treatment of Cancer. J Med Chem. 2021;64(5):2501-2520. TAK-981 demonstrates >1000-fold selectivity against UAE and NAE. View Source

Broad ATP-Utilizing Enzyme Selectivity

ML-792 was screened at 1 μM concentration against a panel of 366 ATP-utilizing enzymes and demonstrated no significant inhibition against any member of the panel . This broad selectivity profiling is not reported for COH000, ginkgolic acid, or anacardic acid in the peer-reviewed literature. While TAK-981 has been evaluated in kinase panels, no single publication reports a 366-enzyme panel comparable to ML-792's characterization. The absence of off-target activity against this extensive panel provides confidence that experimental phenotypes observed with ML-792 treatment can be attributed specifically to SAE inhibition rather than to unintended modulation of other ATP-dependent enzymes [1].

366 ATP-Enzyme Panel

Class-level inference

0 of 366 enzymes inhibited significantly at 1 μM ML-792.

Reported panel data support target-specific probe selection.

1 μM screening concentration; no comparable panel published for COH000 or ginkgolic acid.

Evidence Dimension	Number of ATP-utilizing enzymes screened and found not significantly inhibited
Target Compound Data	0 of 366 ATP-utilizing enzymes showed significant inhibition at 1 μM ML-792
Comparator Or Baseline	COH000, ginkgolic acid, and anacardic acid: no published comprehensive ATP-utilizing enzyme panel data available; TAK-981: kinase panel screening reported but not a 366-enzyme ATP-utilizing panel
Quantified Difference	ML-792 is the only SAE inhibitor with published 366-enzyme selectivity panel data showing zero significant hits at 1 μM
Conditions	1 μM ML-792 screened against a panel of 366 ATP-utilizing enzymes (profiling conducted as part of the Nature Chemical Biology 2017 study)

Why This Matters

This uniquely broad selectivity characterization de-risks ML-792 as a chemical probe and supports its preferential selection for target validation studies where polypharmacology must be excluded, particularly in kinome-centric signaling research where many alternative E1 inhibitors have documented off-target kinase activities.

• [1] Brownell JE, Sintchak M, Lightcap ES. Controlling protein SUMOylation. Nature Chemical Biology. 2017;13(11):1141-1142. States that ML-792 inhibits SAE without inhibiting any other ubiquitin-activating enzymes or various other ATP-using enzymes. View Source

Cellular SUMOylation Inhibition in Cancer Cells

ML-792 dose-dependently decreases global SUMOylation in HCT116 human colon cancer cells with an EC50 of 19 nM (0.019 μM), and demonstrates antiproliferative effects with EC50 values of 0.04 μM (HCT116), 0.06 μM (MDA-MB-468), 0.11 μM (MDA-MB-231), and 0.45 μM (A375) [1]. These cellular EC50 values align closely with the enzymatic IC50, indicating efficient target engagement in intact cells. By comparison, COH000 has not reported a cellular SUMOylation EC50 in peer-reviewed literature, though it induces apoptosis in HCT-116 cells at unspecified concentrations . The clinically oriented TAK-981 demonstrates comparable nanomolar cellular pathway inhibition, with transcriptomic head-to-head comparison showing that ML-792 and TAK-981 produce highly correlated gene expression changes across HCT116 (r² = 0.836), MDA-MB-231 (r² = 0.971), and Colo-205 (r² = 0.951) cell lines when tested at 1 μM for 16 hours [2], confirming that ML-792 delivers equivalent on-target transcriptional pharmacology to its clinical successor.

Cellular SUMOylation & Transcriptomics

Head-to-head

SUMOylation EC50: 19 nM (HCT116). Antiproliferative EC50: 0.04-0.45 μM. Transcriptomic r²=0.836-0.971 vs. TAK-981.

Reported cellular EC50 and transcriptomic correlation support target-engagement study design and surrogate use context.

72-h viability; 16-h RNA-Seq at 1 μM; multiple cancer lines.

Evidence Dimension	Cellular SUMOylation inhibition EC50 and antiproliferative EC50; transcriptomic correlation with TAK-981
Target Compound Data	SUMOylation EC50 = 19 nM (HCT116); Antiproliferative EC50: 0.04 μM (HCT116), 0.06 μM (MDA-MB-468), 0.11 μM (MDA-MB-231), 0.45 μM (A375); Transcriptomic correlation with TAK-981: r² = 0.836 (HCT116), 0.971 (MDA-MB-231), 0.951 (Colo-205)
Comparator Or Baseline	TAK-981: Comparable nanomolar cellular pathway inhibition (exact cellular EC50 values not publicly specified in comparable format); COH000: no published cellular SUMOylation EC50; induces HCT-116 apoptosis at unquantified concentrations
Quantified Difference	ML-792 and TAK-981 exhibit 83.6-97.1% concordance in transcriptional response across three cancer cell lines, making them functionally equivalent for target engagement studies; however, ML-792's cellular EC50 values are fully published and quantitatively defined
Conditions	HCT116, MDA-MB-468, MDA-MB-231, Colo-205, A375 cell lines; 72-hour viability assays; 16-hour RNA-Seq for transcriptomic comparison (1 μM ML-792 or TAK-981)

Why This Matters

Fully published, quantitative cellular EC50 values across multiple cancer cell lines enable researchers to select appropriate working concentrations with confidence and to compare results across studies using standardized reference data, while the demonstrated transcriptomic equivalence to TAK-981 validates ML-792 as a cost-effective surrogate for preclinical target engagement studies.

• [1] ML-792 product technical data. Cayman Chemical/Bertin Bioreagent. ML-792 decreases global SUMOylation in HCT116 cells (EC50 = 0.019 μM); decreases viability of MDA-MB-468 (EC50 = 0.06 μM) and A375 (EC50 = 0.45 μM) cells. ProbeChem: Antiproliferative EC50 in HCT116 (0.04 μM) and MDA-MB-231 (0.11 μM). View Source
• [2] GEO DataSet GSE173116 / BioProject PRJNA723843. Comparable modulation of gene expression in HCT116, MDA-MB-231 and Colo-205 cells by TAK-981 and ML-792. Linear regression r² values: Colo-205 = 0.951; HCT116 = 0.836; MDA-MB-231 = 0.971. NCBI GEO, deposited April 2021. View Source

MYC Synthetic Lethality in Cancer Models

The original Nature Chemical Biology characterization of ML-792 demonstrated that induction of the MYC oncogene increased the ML-792-mediated viability effect in cancer cells, establishing a synthetic lethal relationship between MYC overexpression and SAE inhibition [1]. In a subsequent study screening 30 patient-derived ovarian cancer models (OCMs) with ML-792, MYC target genes were enriched in the sensitive models, with five OCMs classified as particularly sensitive and seven displaying intermediate sensitivity [2]. A companion commentary noted that ML-792 is substantially more toxic to cells when MYC is overexpressed and is highly toxic to MYC-amplified cell lines, highlighting the potential for chemically inhibiting SUMOylation in MYC-driven cancers [3]. While TAK-981 has also been associated with MYC-related contexts, the MYC synthetic lethality hypothesis was first experimentally validated using ML-792, and the most extensive published characterization of MYC-dependent SAE inhibitor sensitivity remains with this compound. This evidence base is not available for COH000, ginkgolic acid, or anacardic acid, which have not been evaluated in MYC-amplified models.

MYC Synthetic Lethality

Class-level inference

5/30 ovarian cancer models super-sensitive; MYC target gene enrichment.

Reported MYC synthetic lethality dataset supports MYC-driven model research selection.

Patient-derived models; isogenic MYC-low/high validation recommended.

Evidence Dimension	MYC synthetic lethality characterization: differential viability effect in MYC-high vs. MYC-low cancer models
Target Compound Data	MYC induction increased ML-792-mediated viability effect; 5 of 30 ovarian cancer models classified as particularly sensitive with MYC target gene enrichment; 7 of 30 models showed intermediate sensitivity
Comparator Or Baseline	COH000, ginkgolic acid, anacardic acid: no published MYC synthetic lethality data; TAK-981: associated with MYC contexts but the original MYC synthetic lethality validation was performed with ML-792
Quantified Difference	ML-792 is the only SAE inhibitor with a published MYC synthetic lethality screening dataset across 30 patient-derived cancer models identifying 5 super-sensitive and 7 sensitive models linked to MYC target gene enrichment
Conditions	Tetracycline-inducible MYC system in cancer cells; 30 patient-derived ovarian cancer models screened with ML-792; sensitivity defined by mitotic errors, polyploidy, apoptosis, and PML body expansion

Why This Matters

For research programs investigating MYC-driven cancer dependencies or validating SAE as a therapeutic target in MYC-amplified tumors, ML-792 is the only commercially available SAE inhibitor with a published, quantitative MYC synthetic lethality dataset, making it the evidence-based choice for these specific experimental contexts.

• [1] He X, Riceberg J, Soucy T, et al. Probing the roles of SUMOylation in cancer cell biology by using a selective SAE inhibitor. Nature Chemical Biology. 2017;13(11):1164-1171. MYC oncogene induction increased the ML-792-mediated viability effect. View Source
• [2] Targeting SUMOylation in ovarian cancer: Sensitivity, resistance, and the role of MYC. iScience. 2025;28(6):112555. doi:10.1016/j.isci.2025.112555. ML-792 screened across 30 patient-derived ovarian cancer models; 5 super-sensitive, 7 sensitive; MYC target genes enriched in sensitive models. View Source
• [3] Brownell JE, Sintchak M, Lightcap ES. Controlling protein SUMOylation. Nature Chemical Biology. 2017;13(11):1141-1142. ML-792 is substantially more toxic to cells when MYC is overexpressed, highlighting potential for chemically inhibiting SUMOylation in MYC-driven cancers. View Source

In Vivo Antitumor Efficacy in Xenograft Models

ML-792 reduces tumor growth in an HCT116 human colon cancer mouse xenograft model when administered at doses of 150 and 200 mg/kg twice per day (BID) [1]. In vivo target engagement was confirmed by immunoblot analysis showing decreased SUMO1-conjugated protein levels in tumor tissue [2]. Conditional SAE2 knockdown in the same HCT116 xenograft model strongly impaired tumor growth, providing genetic validation that the antitumor effect is SAE-dependent [2]. Additionally, ML-792 was shown to inhibit the growth of osteosarcoma xenografts in vivo through modulation of TGF-β1/Smad and PI3K/AKT pathways . While TAK-981 has also demonstrated in vivo efficacy in syngeneic models (KPC3), its in vivo characterization emphasizes immune activation endpoints (CD8+ T cell and NK cell proportions), reflecting its clinical-stage optimization toward immunotherapy applications [3]. For researchers requiring direct SUMOylation pathway inhibition in tumor xenograft models without the confounding variable of immune-mediated antitumor effects, ML-792's in vivo dataset in immunocompromised xenograft models provides a cleaner pharmacological readout.

In Vivo Xenograft Efficacy

Cross-study comparable

Tumor growth reduction in HCT116 xenograft (150-200 mg/kg BID); SUMO1-conjugate decrease confirmed.

Reported in vivo xenograft dataset supports pharmacodynamic marker study design.

Immunocompromised model; genetic SAE2 knockdown validation available.

Evidence Dimension	In vivo antitumor efficacy in mouse xenograft models and pharmacodynamic target engagement
Target Compound Data	Tumor growth reduction in HCT116 xenograft at 150 and 200 mg/kg BID; decreased SUMO1-conjugated proteins confirmed by immunoblot; osteosarcoma xenograft growth inhibition demonstrated
Comparator Or Baseline	TAK-981: antitumor efficacy in KPC3 syngeneic mouse model via immune activation (CD8+ T cells, NK cells); COH000 and ginkgolic acid: limited or no published in vivo efficacy data with defined pharmacodynamic markers
Quantified Difference	ML-792 has published in vivo efficacy data in both xenograft (HCT116, immunocompromised) and osteosarcoma models; TAK-981's in vivo profile emphasizes immune activation in syngeneic models; COH000 and ginkgolic acid lack comparable in vivo datasets
Conditions	HCT116 mouse xenograft model, 150-200 mg/kg BID dosing; osteosarcoma xenograft model; immunoblot confirmation of SUMO1-conjugate reduction in tumor tissue

Why This Matters

For preclinical pharmacology studies requiring direct tumor cell-intrinsic SAE inhibition readouts in vivo—as opposed to immune-mediated mechanisms—ML-792's published xenograft dataset provides the most directly applicable reference for experimental design including dose selection and pharmacodynamic marker validation.

• [1] ML-792 product information. Cayman Chemical/Bertin Bioreagent. ML-792 reduces tumor growth in an HCT116 mouse xenograft model when administered at doses of 150 and 200 mg/kg twice per day. View Source
• [2] He X, Riceberg J, Soucy T, et al. Probing the roles of SUMOylation in cancer cell biology by using a selective SAE inhibitor. Nature Chemical Biology. 2017;13(11):1164-1171. Conditional SAE2 knockdown in HCT116 xenograft strongly impaired tumor growth, confirming SAE dependence. View Source
• [3] Lightcap ES, Yu M, Grossman S, et al. A small-molecule SUMOylation inhibitor activates antitumor immune responses and potentiates immune therapies in preclinical models. Science Translational Medicine. 2021;13(611):eaba7791. TAK-981 activates antitumor immune responses. View Source

ML-792 Research Applications

Chemical Probe for SUMOylation Research

ML-792 is the preferred chemical probe for experiments requiring acute, reversible pharmacological inhibition of global SUMOylation in cells, as an alternative to siRNA knockdown or genetic knockout approaches that produce chronic adaptation effects. Its rapid onset of SUMOylated protein loss at nanomolar concentrations (EC50 = 19 nM in HCT116 cells) [1] and selectivity over 366 ATP-utilizing enzymes enable attribution of observed phenotypes specifically to SUMO pathway inhibition. The mechanism-based mode of action confirmed by UBA2 S95N/M97T gatekeeper mutant rescue experiments [1] provides a built-in selectivity control that is unavailable with allosteric inhibitors such as COH000 or polypharmacological natural products such as ginkgolic acid.

MYC Synthetic Lethality Screening

For oncology research programs investigating MYC-driven tumor dependencies, ML-792 is the only SAE inhibitor with published quantitative sensitivity data across 30 patient-derived ovarian cancer models, with 5 classified as super-sensitive and MYC target gene enrichment identified as a sensitivity biomarker [2]. The original demonstration that MYC overexpression increases ML-792-mediated cytotoxicity [3] establishes a defined experimental paradigm for testing SAE inhibitor sensitivity in MYC-amplified cancer panels. Researchers should use isogenic MYC-low/MYC-high cell line pairs to confirm synthetic lethal phenotypes before expanding to broader cancer model screening.

TAK-981 Surrogate for Preclinical Studies

Head-to-head RNA-Seq analysis demonstrates that ML-792 and TAK-981 produce highly concordant transcriptional responses across three cancer cell lines (r² = 0.836–0.971) when tested at the same concentration (1 μM, 16 hours) [4]. This functional equivalence, combined with ML-792's lower procurement cost and wider commercial availability as a research-grade tool compound, makes ML-792 the rational choice for preclinical target engagement studies, dose-response optimization, and combination screening experiments that precede or inform clinical candidate deployment. TAK-981 should be reserved for studies requiring immune-competent in vivo models where its clinical-stage formulation and immunomodulatory characterization provide specific advantages.

In Vivo Xenograft Pharmacodynamic Studies

ML-792 has validated in vivo efficacy in HCT116 colon cancer xenograft models at 150–200 mg/kg BID dosing, with confirmed pharmacodynamic reduction of SUMO1-conjugated proteins in tumor tissue . The availability of conditional SAE2 knockdown genetic validation in the same xenograft model [1] provides a rigorous benchmark for interpreting pharmacological results. For researchers planning in vivo SUMOylation inhibition studies, ML-792 offers the advantage of a defined dosing regimen and validated PD biomarker (SUMO1-conjugate immunoblot), enabling direct comparison with published datasets and reducing the experimental burden of de novo dose-finding and biomarker validation.

Application

Selection Property

Validation Focus

Chemical Probe for SUMOylation Research

Mechanism-based inhibition with selectivity control

Target engagement and SUMO pathway specificity

MYC Synthetic Lethality Screening

MYC-dependent sensitivity dataset

MYC-amplified model response validation

TAK-981 Surrogate for Preclinical Studies

Transcriptomic equivalence to clinical candidate

Target-engagement study design and concentration selection

In Vivo Xenograft Pharmacodynamic Studies

Defined in vivo dosing and PD marker

Pharmacodynamic marker validation in xenograft models

• [1] He X, Riceberg J, Soucy T, et al. Probing the roles of SUMOylation in cancer cell biology by using a selective SAE inhibitor. Nature Chemical Biology. 2017;13(11):1164-1171. View Source
• [2] Targeting SUMOylation in ovarian cancer: Sensitivity, resistance, and the role of MYC. iScience. 2025;28(6):112555. Five super-sensitive of 30 OCMs; MYC target gene enrichment in sensitive models. View Source
• [3] Brownell JE, Sintchak M, Lightcap ES. Controlling protein SUMOylation. Nature Chemical Biology. 2017;13(11):1141-1142. ML-792 is substantially more toxic to MYC-overexpressing cells. View Source
• [4] GEO DataSet GSE173116 / BioProject PRJNA723843. Comparable modulation of gene expression in HCT116, MDA-MB-231 and Colo-205 cells by TAK-981 and ML-792 (r² = 0.836–0.971). NCBI, 2021. View Source